N-(Amino-peg1)-n-bis(peg2-propargyl)
N-(Amino-peg1)-n-bis(peg2-propargyl)
N-(Amino-PEG1)-N-bis(PEG2-propargyl) HCl salt is a PEG derivative containing an amino group with two propargyl groups. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2100306-47-4
VCID:
VC0536643
InChI:
InChI=1S/C18H32N2O5/c1-3-9-21-15-17-24-13-7-20(6-12-23-11-5-19)8-14-25-18-16-22-10-4-2/h1-2H,5-19H2
SMILES:
C#CCOCCOCCN(CCOCCN)CCOCCOCC#C
Molecular Formula:
C18H32N2O5
Molecular Weight:
356.46
N-(Amino-peg1)-n-bis(peg2-propargyl)
CAS No.: 2100306-47-4
Cat. No.: VC0536643
Molecular Formula: C18H32N2O5
Molecular Weight: 356.46
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N-(Amino-PEG1)-N-bis(PEG2-propargyl) HCl salt is a PEG derivative containing an amino group with two propargyl groups. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl groups can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers may be useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 2100306-47-4 |
| Molecular Formula | C18H32N2O5 |
| Molecular Weight | 356.46 |
| IUPAC Name | 2-[2-[bis[2-(2-prop-2-ynoxyethoxy)ethyl]amino]ethoxy]ethanamine |
| Standard InChI | InChI=1S/C18H32N2O5/c1-3-9-21-15-17-24-13-7-20(6-12-23-11-5-19)8-14-25-18-16-22-10-4-2/h1-2H,5-19H2 |
| Standard InChI Key | GUAWUUXMBMFKPJ-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCN(CCOCCN)CCOCCOCC#C |
| Appearance | Solid powder |
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